2,3,5-Trifluoro-4-methylbenzoic acid
Overview
Description
2,3,5-Trifluoro-4-methylbenzoic acid is a chemical compound with the molecular formula C8H5F3O2 and a molecular weight of 190.12 . It appears as a white to brown solid .
Molecular Structure Analysis
The IUPAC name for this compound is 2,3,5-trifluoro-4-methylbenzoic acid . The InChI code is 1S/C8H5F3O2/c1-3-5(9)2-4(8(12)13)7(11)6(3)10/h2H,1H3,(H,12,13) .Physical And Chemical Properties Analysis
This compound is a white to brown solid . It has a molecular weight of 190.12 . The boiling point is approximately 265.3±35.0°C at 760 mmHg .Scientific Research Applications
Synthesis and Material Science
The continuous flow synthesis of trifluorobenzoic acid derivatives, including those similar to 2,3,5-trifluoro-4-methylbenzoic acid, showcases their importance as synthetic intermediates. These compounds play a crucial role in pharmaceutical industries and material science due to their unique properties. A study highlighted the facile continuous microflow process for the synthesis of 2,4,5-trifluorobenzoic acid, emphasizing the efficiency and high yield of this method. The application of microreactors in this synthesis process underlines the potential of trifluorobenzoic acid derivatives in innovative manufacturing approaches (Deng et al., 2015).
Fluorous Chemistry and Ionic Liquids
Trifluoromethyl groups contribute significantly to the field of fluorous chemistry, acting as building blocks for highly fluorinated compounds. The synthesis of novel fluorous ionic liquids and intermediates for fluorous carbenes demonstrates the versatility of these compounds in creating materials with unique solubility and reactivity properties. A study involving the HFPO trimer-based alkyl triflate highlights this application, showcasing the potential of trifluoromethylbenzoic acid derivatives in developing new fluorous compounds (Kysilka et al., 2008).
Environmental Sensing and Detection
Derivatives of trifluoromethylbenzoic acid find applications in environmental sensing, exemplified by the use of specific compounds in detecting 2,4,6-trinitrophenol (TNP) and acetate ions. These compounds serve as fluorescence sensors, offering high efficiency and sensitivity for the detection of environmental pollutants and analytes. The synthesis of 4,4′-(9,9-dimethylfluorene-2,7-diyl)dibenzoic acid and its application in fluorescence sensing underscores the role of trifluoromethylbenzoic acid derivatives in developing advanced materials for environmental monitoring (Ni et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2,3,5-trifluoro-4-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O2/c1-3-5(9)2-4(8(12)13)7(11)6(3)10/h2H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLYIPGURQKHLOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=C1F)F)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5-Trifluoro-4-methylbenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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